ethyl 3-[(2,6-dichlorobenzoyl)amino]-3-(4-ethoxyphenyl)propanoate

• IUPAC Name: ethyl 3-[(2,6-dichlorobenzoyl)amino]-3-(4-ethoxyphenyl)propanoate
• InChI: InChI=1S/C20H21Cl2NO4/c1-3-26-14-10-8-13(9-11-14)17(12-18(24)27-4-2)23-20(25)19-15(21)6-5-7-16(19)22/h5-11,17H,3-4,12H2,1-2H3,(H,23,25)
• InChI Key: HGIXKUUSRFBFNR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(CC(=O)OCC)NC(=O)C2=C(C=CC=C2Cl)Cl
• Molecular Formula: C20H21Cl2NO4
• Molecular Weight: 410.3 g/mol

Description

Ethyl 3-[(2,6-dichlorobenzoyl)amino]-3-(4-ethoxyphenyl)propanoate, also known as DCPA-Et, is a synthetic herbicide that is widely used in agriculture to control weed growth. It belongs to the class of propanoate herbicides and is known for its broad-spectrum activity against a variety of weed species.

Mechanism of Action

Ethyl 3-[(2,6-dichlorobenzoyl)amino]-3-(4-ethoxyphenyl)propanoate works by inhibiting the synthesis of lipids in the target plant, which leads to the disruption of cell membrane function and ultimately cell death. The herbicide is absorbed by the leaves and roots of the plant and is translocated throughout the plant, leading to systemic herbicidal activity.
Biochemical and Physiological Effects
ethyl 3-[(2,6-dichlorobenzoyl)amino]-3-(4-ethoxyphenyl)propanoate has been shown to have minimal toxicity to non-target organisms, including humans and animals. However, it can have some negative effects on the environment, such as the potential for groundwater contamination and the risk of non-target plant damage.

Advantages and Limitations for Lab Experiments

Ethyl 3-[(2,6-dichlorobenzoyl)amino]-3-(4-ethoxyphenyl)propanoate is a widely used herbicide in agricultural settings and has been extensively studied for its herbicidal activity. However, its use in laboratory experiments can be limited by its potential negative effects on non-target organisms and the environment. Researchers should take appropriate precautions when using ethyl 3-[(2,6-dichlorobenzoyl)amino]-3-(4-ethoxyphenyl)propanoate in laboratory settings to minimize potential risks.

Future Directions

Future research on ethyl 3-[(2,6-dichlorobenzoyl)amino]-3-(4-ethoxyphenyl)propanoate could focus on developing more effective and environmentally friendly herbicides. Additionally, further studies could explore the potential for ethyl 3-[(2,6-dichlorobenzoyl)amino]-3-(4-ethoxyphenyl)propanoate to be used in combination with other herbicides to increase its efficacy and reduce the risk of weed resistance. Finally, research could be conducted to better understand the long-term effects of ethyl 3-[(2,6-dichlorobenzoyl)amino]-3-(4-ethoxyphenyl)propanoate on the environment and non-target organisms.

Scientific Research Applications

Ethyl 3-[(2,6-dichlorobenzoyl)amino]-3-(4-ethoxyphenyl)propanoate has been extensively studied for its herbicidal activity and its effect on the environment. It is commonly used in agricultural settings to control weed growth in crops such as corn, soybeans, and cotton. Research has shown that ethyl 3-[(2,6-dichlorobenzoyl)amino]-3-(4-ethoxyphenyl)propanoate is effective in controlling a variety of weed species, including annual and perennial grasses and broadleaf weeds.